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Compound of Interest

Compound Name: Hydroxy-PEG3-Ms

Cat. No.: B3180252

Hydroxy-PEG3-Ms: A Technical Guide to Material
Safety

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for Hydroxy-
PEG3-Ms (CAS No. 139115-89-2), a bifunctional molecule increasingly utilized in
bioconjugation, drug delivery, and proteomics. Given the limited availability of a comprehensive
Safety Data Sheet (SDS) for this specific compound, this document compiles and extrapolates
information from closely related PEG-mesylate analogs and general principles of handling
reactive polyethylene glycol (PEG) derivatives. All data derived from analogous compounds are
clearly indicated.

Chemical and Physical Properties

Hydroxy-PEG3-Ms, chemically known as 2-(2-(2-hydroxyethoxy)ethoxy)ethyl
methanesulfonate, possesses a terminal hydroxyl group for further functionalization and a
reactive mesylate group. The polyethylene glycol (PEG) linker enhances its hydrophilicity.
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Property Value Source
2-(2-(2-
Chemical Name hydroxyethoxy)ethoxy)ethyl LookChem[1]

methanesulfonate

CAS Number 139115-89-2 LookChem[1]
Molecular Formula C7H1606S LookChem([1]
Molecular Weight 228.27 g/mol LookChem([1]
Polar Surface Area (PSA) 90.44 A2 LookChem[1]
LogP 0.0689 LookChem

Hazard Identification and Safety Precautions

While a specific hazard classification for Hydroxy-PEG3-Ms is not readily available, data from
analogous compounds, such as 2-(2-(2-methoxyethoxy)ethoxy)ethyl methanesulfonate,
suggest potential hazards.

GHS Hazard Classification (extrapolated)

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2A o
irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

Precautionary Statements (extrapolated)
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash hands thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON CENTER or

P312 .
doctor if you feel unwell.

Store in a well-ventilated

Storage P403 + P233 place. Keep container tightly
closed.

P405 Store locked up.
Dispose of contents/container

) in accordance with
Disposal P501

local/regional/national/internati

onal regulations.
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Toxicological Information

Specific quantitative toxicological data, such as LD50 values for Hydroxy-PEG3-Ms, are not

currently available in the public domain. Polyethylene glycols, in general, are known for their

low toxicity, with toxicity decreasing as the molecular weight increases. However, the presence

of the reactive mesylate group may alter the toxicological profile. Mesylates are alkylating

agents and can be mutagenic.

Endpoint

Result

Species Notes

Acute Oral Toxicity

No data available

Acute Dermal Toxicity

No data available

Acute Inhalation

Toxicity

No data available

Skin

Corrosion/Irritation

Expected to be

irritating

Based on data from
analogous

compounds.

Serious Eye

Damage/Irritation

Expected to be

irritating

Based on data from
analogous

compounds.

Respiratory or Skin

Sensitization

No data available

Germ Cell
Mutagenicity

Potential for

mutagenicity

Mesylate group is a
known alkylating

agent.

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Experimental Protocols: Safe Handling and Storage

Given the reactive nature of Hydroxy-PEG3-Ms, adherence to strict laboratory protocols is

essential to ensure personnel safety and maintain the integrity of the compound.
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General Handling Protocol:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), a lab coat, and safety glasses with side shields.

¢ Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

» Avoid Contact: Take measures to prevent direct contact with skin, eyes, and clothing.

» Hygienic Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Storage Protocol:

o Temperature: Store in a cool, dry place. For long-term storage, a temperature of -20°C is
recommended.

 Inert Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent
degradation from moisture and oxidation.

 Light Protection: Protect from light.
» Container: Keep the container tightly sealed.

First-Aid Measures

In the event of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.

Immediately wash the affected area with soap
Skin Contact and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.

Disposal Considerations

Dispose of Hydroxy-PEG3-Ms and its containers in accordance with all applicable local, state,
and federal regulations. As a sulfonate ester, it should be treated as hazardous chemical
waste. Do not dispose of it down the drain or in regular trash.

Visualizations
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Proceed with caution

Safe Handling Workflow for Hydroxy-PEG3-Ms

Wear appropriate PPE:
- Gloves
- Lab Coat
- Safety Glasses

Handling

chemical fume hood

Work in a

After use

Avoid skin and
eye contact

Post-Handling

Avoid inhalation
of vapors/mist

Segregate waste

Wash hands

Disposal thoroughly

Decontaminate
work surfaces

Collect in a labeled,
sealed hazardous
waste container

Click to download full resolution via product page

Caption: Workflow for the safe handling of Hydroxy-PEG3-Ms in a laboratory setting.
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Recommended Storage Conditions

Tightly Sealed Container

Protect from Light
Hydroxy-PEG3-Ms Store under the following conditions:
Inert Atmosphere
(Argon or Nitrogen)

Cool, Dry Place
(-20°C for long-term)

Click to download full resolution via product page
Caption: Key storage requirements for maintaining the stability of Hydroxy-PEG3-Ms.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS). It is crucial to consult the SDS provided by the supplier
and to conduct a thorough risk assessment before handling this chemical. The information
provided for analogous compounds should be used as a guideline and may not fully represent
the hazards of Hydroxy-PEG3-Ms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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